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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diantimony trioxide

(Sb₂O₃) as a synergistic flame retardant in various polymeric materials. Detailed experimental

protocols for common flammability tests are included to assist researchers in evaluating the

efficacy of flame-retardant formulations.

Introduction
Diantimony trioxide, an inorganic compound with the chemical formula Sb₂O₃, is a widely

utilized and highly effective synergist in the field of flame retardants.[1][2] While not inherently

flame retardant on its own, when combined with halogenated compounds (typically brominated

or chlorinated), it significantly enhances the fire resistance of a wide range of materials.[2][3]

This synergistic action makes it a critical component in meeting stringent fire safety standards

for plastics, textiles, adhesives, and coatings.[1][4] Common applications include electronic and

electrical equipment, automotive components, construction materials, and protective clothing.

[1]

Mechanism of Action
The flame retardant efficacy of diantimony trioxide is realized through a synergistic interaction

with halogenated compounds, functioning in both the gas and solid phases of a fire.
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Upon heating, the halogenated flame retardant decomposes and releases hydrogen halides

(HX, where X is a halogen).[5] These hydrogen halides then react with diantimony trioxide to

form volatile antimony halides (SbX₃) and antimony oxyhalides (SbOX).[3][5] These antimony

species act as radical traps in the gas phase, interrupting the exothermic chain reactions of

combustion.[2][6] They scavenge highly reactive free radicals, such as H• and OH•, which are

essential for flame propagation.[6]

Solid Phase Char Formation:

In the solid phase, diantimony trioxide promotes the formation of a carbonaceous char layer

on the surface of the burning material.[2][5] This char layer acts as an insulating barrier,

shielding the underlying polymer from heat and limiting the diffusion of oxygen to the fuel

source.[5][6] This process also reduces the release of flammable volatile gases.[5]

Synergistic Effects with Halogenated Compounds
The combination of diantimony trioxide with halogenated flame retardants results in a

performance level that is significantly greater than the sum of the individual components.[7]

This synergy allows for lower loading levels of the flame retardant package to achieve the

desired level of fire resistance, which can be advantageous in terms of cost and preserving the

mechanical properties of the polymer.[8] The typical weight ratio of halogenated flame retardant

to antimony trioxide is in the range of 3:1 to 4:1.[5]

Applications
Diantimony trioxide-based flame retardant systems are incorporated into a diverse array of

materials:

Plastics and Polymers: Widely used in thermoplastics such as Polypropylene (PP),

Acrylonitrile Butadiene Styrene (ABS), High Impact Polystyrene (HIPS), Polyvinyl Chloride

(PVC), and Polyethylene Terephthalate (PET).[2][6][8][9]

Textiles: Applied to natural and synthetic fibers to impart flame resistance to products like

upholstery, curtains, and protective clothing.[1][4]

Rubber and Adhesives: Incorporated into rubber compounds for applications such as

conveyor belts and industrial hoses, as well as in fire-resistant sealants.[1]
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Coatings and Paints: Used in flame-retardant coatings for structural materials in construction

and transportation.[1]

Data Presentation
The following tables summarize the quantitative performance of diantimony trioxide as a flame

retardant in various polymer systems, as measured by standard flammability tests.

Table 1: Limiting Oxygen Index (LOI) and UL 94 Results for Various Polymers

Polymer System Additives LOI (%)
UL 94 Rating
(Thickness)

Polypropylene (PP)

Composite
None 27.8 -

PP Composite
2 wt% Sb₂O₃ with

APP/PER
36.6 V-0

Acrylonitrile Butadiene

Styrene (ABS)
None 18.5 NR (Not Rated)

ABS
10% Bromine & 2:1

TBBPA:Sb₂O₃
- V-0

Poly(acrylonitrile-co-

vinylidene chloride)

(PANVDC)

None 26.4 -

PANVDC Sb₂O₃ 29.0 V-0

Thermoplastic

Polyurethane (TPU)
None - High Flammability

TPU 3% Sb₂O₃ 21 -

APP/PER: Ammonium Polyphosphate/Pentaerythritol, TBBPA: Tetrabromobisphenol A

Table 2: Cone Calorimetry Data for Acrylonitrile Butadiene Styrene (ABS)
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Parameter Neat ABS ABS with DBDPE/Sb₂O₃

Peak Heat Release Rate

(pHRR) (kW/m²)
High Significantly Reduced

Total Heat Release (THR)

(MJ/m²)
High Reduced

Mass Loss Rate (MLR) (g/s) - Slightly Increased

Smoke Production Rate (SPR)

(m²/s)
High Reduced

DBDPE: Decabromodiphenyl Ethane

Experimental Protocols
The following are detailed protocols for key flammability tests used to evaluate the performance

of flame retardants.

Limiting Oxygen Index (LOI) Test
Standard: ASTM D2863, ISO 4589-2

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material under specified test

conditions. A higher LOI value indicates better flame resistance.[10][11]

Apparatus:

LOI analyzer consisting of a vertical glass column, gas flow meters for oxygen and nitrogen,

and an ignition source.

Specimen holder.

Procedure:

Sample Preparation: Prepare specimens of the material to the dimensions specified in the

standard (typically rectangular bars). Condition the specimens at 23 ± 2 °C and 50 ± 5%
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relative humidity for at least 48 hours.

Apparatus Setup: Place the specimen vertically in the holder inside the glass column.

Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the column. Start

with a known oxygen concentration.

Ignition: Ignite the top of the specimen with the ignition source.

Observation: Observe the combustion behavior of the specimen. The oxygen concentration

is gradually decreased in subsequent tests with new specimens until the flame self-

extinguishes within a specified time or before a certain length of the specimen is consumed.

Determination of LOI: The LOI is the lowest oxygen concentration, expressed as a volume

percentage, at which flaming combustion is just supported.

UL 94 Vertical Burn Test
Standard: UL 94

Objective: To classify the flammability of plastic materials based on their response to a small

open flame under controlled laboratory conditions.

Apparatus:

Test chamber, free from drafts.

Bunsen burner with a 20 mm high blue flame.[10]

Specimen clamp and support.

Timer.

Dry absorbent surgical cotton.[10]

Procedure:

Sample Preparation: Prepare a set of 5 specimens of the material, typically 125 mm long

and 13 mm wide, with a specified thickness.[2] Condition the specimens as per the standard.
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Test Setup: Mount a specimen vertically with the lower end 10 mm above the burner tip.[2]

Place a layer of dry cotton 300 mm below the specimen.[10]

First Flame Application: Apply the flame to the center of the lower edge of the specimen for

10 seconds and then remove it.[10] Record the duration of flaming combustion (t1).

Second Flame Application: Immediately after flaming ceases, re-apply the flame for another

10 seconds.[10] After removing the flame, record the duration of flaming (t2) and glowing (t3)

combustion.

Observations: Note if any flaming particles drip from the specimen and if they ignite the

cotton below. Also, observe if the specimen burns up to the holding clamp.

Classification: Classify the material as V-0, V-1, or V-2 based on the criteria outlined in the

UL 94 standard, which include the duration of flaming and glowing, and whether dripping

particles ignite the cotton.

Table 3: UL 94 Vertical Burn Test Classifications
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Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (t1 + t2 for

all)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Dripping of flaming

particles that ignite

cotton

No No Yes

Burn to holding clamp No No No

Cone Calorimetry
Standard: ASTM E1354, ISO 5660-1

Objective: To determine the heat release rate (HRR) and other flammability characteristics of

materials under a controlled radiant heat flux.

Apparatus:

Cone calorimeter, which includes a conical radiant heater, a load cell to measure mass loss,

a spark igniter, and an exhaust system with gas analysis instrumentation.

Procedure:
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Sample Preparation: Prepare specimens of the material, typically 100 mm x 100 mm with a

specified thickness, and wrap the sides and bottom with aluminum foil.

Calibration: Calibrate the instrument according to the standard procedure.

Test Setup: Place the specimen on the load cell under the conical heater at a set radiant

heat flux (e.g., 35 or 50 kW/m²).

Ignition: The spark igniter is positioned over the specimen to ignite the pyrolysis gases.

Data Collection: During the test, continuously record data including:

Heat Release Rate (HRR)

Time to ignition

Mass loss rate

Smoke production rate

Effective heat of combustion

Yields of combustion products (e.g., CO, CO₂)

Analysis: Analyze the collected data to evaluate the fire performance of the material. Key

parameters include the peak Heat Release Rate (pHRR) and the Total Heat Released

(THR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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